N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-1-tosylpiperidine-4-carboxamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1-(4-methylphenyl)sulfonyl-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C28H30N4O3S2/c1-19-6-8-24(9-7-19)37(34,35)31-13-10-23(11-14-31)27(33)32(18-22-5-4-12-29-17-22)28-30-26-21(3)15-20(2)16-25(26)36-28/h4-9,12,15-17,23H,10-11,13-14,18H2,1-3H3
• InChI Key: FXOFDAQAPARMJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)N(CC3=CN=CC=C3)C4=NC5=C(C=C(C=C5S4)C)C
• Molecular Formula: C28H30N4O3S2
• Molecular Weight: 534.7 g/mol
• CAS No.: 923374-72-5

Description

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-1-tosylpiperidine-4-carboxamide is a complex synthetic compound designed for advanced medicinal chemistry and drug discovery research. It features a hybrid molecular architecture that integrates a dimethylbenzothiazole unit, a pyridinylmethyl group, and a tosylpiperidine carboxamide moiety. This specific combination of fragments is of significant interest for the development of novel bioactive molecules, particularly as it shares a core structural motif with potent potassium channel activators identified in scientific literature . Compounds with this scaffold have demonstrated high binding affinity and selectivity for specific biological targets, making them valuable chemical tools for probing ion channel function and related physiological pathways . The presence of the benzothiazole ring is a key feature in various pharmacological contexts, as this heterocycle is commonly found in molecules with diverse biological activities. Similarly, the tosylpiperidine carboxamide structure is a recognized pharmacophore in medicinal chemistry. Researchers can utilize this compound as a key intermediate or a lead structure in programs aimed at developing new therapeutics for conditions involving ion channel dysfunction, or as a probe for studying protein-ligand interactions. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals.